Cas no 2228345-52-4 (tert-butyl N-3-amino-2-(1-ethyl-1H-pyrazol-3-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(1-ethyl-1H-pyrazol-3-yl)propylcarbamate
• CAS No: 2228345-52-4
• MF: C₁₃H₂₄N₄O₂
• MW: 268.355262756348
• CID: 6258774
• PubChem ID: 165822200
• Update Time: 2025-10-30

tert-butyl N-3-amino-2-(1-ethyl-1H-pyrazol-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(1-ethyl-1H-pyrazol-3-yl)propylcarbamate
• 2228345-52-4
• EN300-1900719
• tert-butyl N-[3-amino-2-(1-ethyl-1H-pyrazol-3-yl)propyl]carbamate

• Inchi： 1S/C13H24N4O2/c1-5-17-7-6-11(16-17)10(8-14)9-15-12(18)19-13(2,3)4/h6-7,10H,5,8-9,14H2,1-4H3,(H,15,18)
• InChI Key： OGICQXOUEIZAPI-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C=CN(CC)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.18992602g/mol
• Monoisotopic Mass: 268.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-3-amino-2-(1-ethyl-1H-pyrazol-3-yl)propylcarbamate

Introduction to tert-butyl N-3-amino-2-(1-ethyl-1H-pyrazol-3-yl)propylcarbamate (CAS No. 2228345-52-4)

tert-butyl N-3-amino-2-(1-ethyl-1H-pyrazol-3-yl)propylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its Chemical Abstracts Service (CAS) number 2228345-52-4, belongs to a class of molecules that exhibit promising properties for use in drug development and therapeutic applications. The structural composition of this compound, featuring a tert-butyl group, an N-3-amino moiety, and a 1-ethyl-1H-pyrazol-3-yl) substituent, contributes to its unique chemical and biological characteristics, making it a subject of interest for researchers exploring novel pharmacological targets.

The significance of tert-butyl N-3-amino-2-(1-ethyl-1H-pyrazol-3-yl)propylcarbamate lies in its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of the pyrazole ring, a heterocyclic structure known for its biological activity, suggests that this compound may interact with biological systems in meaningful ways. Pyrazole derivatives are widely studied for their antimicrobial, anti-inflammatory, and anticancer properties, and the modifications introduced in this compound could enhance or alter these effects, opening doors for new therapeutic strategies.

Recent advancements in drug discovery have highlighted the importance of structurally diverse compounds that can modulate biological pathways effectively. The N-3-amino group in tert-butyl N-3-amino-2-(1-ethyl-1H-pyrazol-3-yl)propylcarbamate provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility is particularly valuable in the development of targeted therapies, where precise molecular interactions are crucial for efficacy and safety.

The tert-butyl group, while primarily serving as a protecting group in organic synthesis, also contributes to the compound's stability and solubility characteristics. These attributes are essential for formulating drug candidates that can withstand storage conditions and be effectively delivered to biological targets. In addition, the 1ethyl substitution on the pyrazole ring adds another layer of complexity to the molecule's behavior, potentially influencing its binding affinity and metabolic stability.

Current research in medicinal chemistry often focuses on identifying compounds that can modulate enzyme activity or receptor interactions. The structural features of tert-butyl N--amino--2-(--ethyl--1H--pyrazol--3--yI)propylcarbamate, including its amino and pyrazole functionalities, make it a candidate for investigating interactions with enzymes such as kinases or phosphodiesterases. These enzymes are frequently implicated in diseases like cancer and inflammation, and modulating their activity could lead to novel therapeutic interventions.

One particularly exciting area of research involves the use of pyrazole derivatives as scaffolds for developing small-molecule inhibitors. The pyrazole ring is known to be a privileged structure in drug design due to its ability to engage multiple binding pockets on target proteins. By incorporating modifications such as the N--amino and ethyl-substituted pyrazole, researchers can fine-tune the molecule's interactions with specific biological targets. This approach has led to several successful drug candidates that have entered clinical trials or are already on the market.

The synthesis of tert-butyl N--amino--2-(--ethyl--1H--pyrazol--3--yI)propylcarbamate also presents opportunities for exploring new synthetic methodologies. The development of efficient synthetic routes not only reduces production costs but also allows for easier modification of the molecule's structure. Advances in catalytic processes and green chemistry principles have made it possible to synthesize complex molecules like this one with higher yields and fewer byproducts, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In conclusion,tert-butyl N--amino--2-(--ethyl--1H-pyrazol--3-yI)propylcarbamate (CAS No. 2228345_52_4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an important role in advancing our understanding of molecular interactions and therapeutic strategies.